Cas no 1523533-58-5 (5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine)

• Product Name: 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine
• CAS No: 1523533-58-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6049327
• PubChem ID: 96852698
• Update Time: 2025-05-26

5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine
• 1523533-58-5
• 5-{[hydroxy(methyl)amino]methyl}-N,N-dimethylpyridin-2-amine
• EN300-1758346

• Inchi： 1S/C9H15N3O/c1-11(2)9-5-4-8(6-10-9)7-12(3)13/h4-6,13H,7H2,1-3H3
• InChI Key： DEODLJSIHBZFTC-UHFFFAOYSA-N
• SMILES： ON(C)CC1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.6Ų

Additional information on 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine

Introduction to 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine (CAS No: 1523533-58-5)

5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine, identified by its CAS number 1523533-58-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, a vast category known for its diverse biological activities and industrial applications. The structural uniqueness of this molecule lies in its functional groups, particularly the hydroxy(methyl)aminomethyl side chain attached to the pyridine ring, which contributes to its distinctive chemical and pharmacological properties.

The synthesis of 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine involves a series of carefully orchestrated organic reactions. The process typically begins with the functionalization of the pyridine core, followed by the introduction of the hydroxy(methyl)aminomethyl group. Advanced synthetic methodologies, including nucleophilic substitution and condensation reactions, are employed to achieve this transformation. The choice of reagents and catalysts is critical in ensuring high yield and purity, which are essential for pharmaceutical applications.

This compound has garnered attention in recent years due to its potential therapeutic applications. Research studies have indicated that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxy(methyl)aminomethyl group in 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine suggests that it may interact with biological targets in unique ways, making it a promising candidate for drug discovery.

In the realm of medicinal chemistry, the development of novel compounds often involves modifying existing structures to enhance efficacy and reduce side effects. 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine represents an example of such innovation. Its molecular framework allows for further derivatization, enabling chemists to explore new analogs with tailored properties. This flexibility is crucial for optimizing drug candidates for clinical trials.

The pharmacological profile of 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine is currently under investigation by several research teams. Preliminary studies have shown that this compound exhibits moderate affinity for certain enzymes and receptors, suggesting potential applications in treating neurological disorders and metabolic diseases. The precise mechanism of action remains under exploration, but early findings are encouraging.

In addition to its pharmacological potential, 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine has shown promise in material science applications. Its unique structural features make it a suitable candidate for developing novel polymers and coordination complexes with industrial relevance. These materials could find applications in catalysis, sensors, and advanced coatings.

The synthesis and characterization of this compound have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These tools have enabled researchers to elucidate the molecular structure and dynamics with high precision, providing valuable insights into its reactivity and function.

The future prospects for 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine are bright, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of this compound grows, so does the likelihood of discovering new therapeutic uses that could benefit patients worldwide.

In conclusion, 5-{hydroxy(methyl)aminomethyl}-N,N-dimethylpyridin-2-amine (CAS No: 1523533-58-5) is a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in drug discovery and material innovation. As scientific knowledge continues to evolve, this compound is poised to play a crucial role in advancing medical treatments and industrial technologies.